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Compound of Interest

Compound Name: Creatine-(methyl-d3) monohydrate

Cat. No.: B1611754

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Creatine-(methyl-d3) monohydrate.
The following procedures ensure the safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Creatine-(methyl-d3) monohydrate is categorized as a substance that can cause skin and
serious eye irritation.[1][2] It may also cause respiratory tract irritation if inhaled and may be
harmful if swallowed or absorbed through the skin.[1] Therefore, adherence to proper PPE
protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation

Required PPE

Standards/Specifications

Routine Handling (Weighing,

Transferring)

Eye Protection, Lab Coat,

Gloves, Respiratory Protection

Safety glasses with side-
shields (NIOSH (US) or EN
166 (EU) compliant),
Impervious clothing,
Chemically resistant gloves
(e.g., nitrile), N95 (US) or P1
(EU EN 143) particle respirator

for nuisance exposures.[3][4]

Risk of Splashing

Face Shield, Lab Coat, Gloves

In addition to standard PPE, a

face shield should be worn.

Accidental Spill Cleanup

Full-face Respirator, Chemical

Resistant Suit, Gloves, Boots

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges,
Impervious clothing/suit,
Heavy-duty gloves, Chemical
resistant boots.[1][3]

Firefighting

Self-Contained Breathing
Apparatus (SCBA), Full
Protective Gear

MSHA/NIOSH approved or
equivalent.[3][5]

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[6][7]

Use a laboratory fume hood or other mechanical exhaust to minimize exposure.[1]

Ensure safety showers and eyewash stations are readily accessible.
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Ground all equipment used when handling the product to prevent electrostatic discharge.[2]

. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[3][6]
Avoid the formation of dust and aerosols.[3][6]
Wash hands thoroughly after handling and before breaks.[3][6]

Use non-sparking tools.[7]

. Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed.[3][6]

Store away from incompatible materials such as strong oxidizing agents.[1][8]

Protect from light and moisture.[6]

Emergency and Disposal Plans

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated
clothing. If skin irritation persists, call a physician.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][3]

Accidental Release Measures:
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Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[3][6]

Cleanup:

o Wear appropriate PPE as outlined in Table 1.

o Avoid creating dust.[3][6]

o Sweep up the spilled material and place it in a suitable, closed container for disposal.[3][6]
Disposal:

» Dispose of this material and its container through a licensed professional waste disposal
service.[1]

o Contaminated packaging should be disposed of in the same manner as the product.

e Do not allow the product to enter drains.[3]

Workflow for Safe Handling of Creatine-(methyl-d3)
monohydrate
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Caption: Workflow for the safe handling of Creatine-(methyl-d3) monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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